Cas no 2172471-23-5 ({1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride)

{1-Amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride is a specialized sulfonyl fluoride derivative designed for applications in medicinal chemistry and biochemical research. Its key structural features include a cyclopentyl backbone with an amino-substituted phenylmethyl group, enhancing its reactivity and selectivity as a covalent inhibitor. The methanesulfonyl fluoride moiety serves as an electrophilic warhead, enabling targeted modification of serine or threonine residues in enzymes, making it valuable for activity-based protein profiling (ABPP) and protease studies. The compound’s stability and controlled reactivity offer advantages in probing enzyme mechanisms or designing irreversible inhibitors. Its modular structure allows for further derivatization, supporting tailored applications in drug discovery and chemical biology.
{1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride structure
2172471-23-5 structure
Product Name:{1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride
CAS No:2172471-23-5
MF:C13H18FNO2S
MW:271.350925922394
CID:5872941
PubChem ID:165554412
Update Time:2025-08-03

{1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride
    • {1-[amino(phenyl)methyl]cyclopentyl}methanesulfonyl fluoride
    • 2172471-23-5
    • EN300-1577240
    • Inchi: 1S/C13H18FNO2S/c14-18(16,17)10-13(8-4-5-9-13)12(15)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2
    • InChI Key: HFSRKTIUTPBSLB-UHFFFAOYSA-N
    • SMILES: S(CC1(C(C2C=CC=CC=2)N)CCCC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 271.10422815g/mol
  • Monoisotopic Mass: 271.10422815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 68.5Ų

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Additional information on {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride

Introduction to {1-amino(phenyl)methylcyclopentyl}methanesulfonyl Fluoride (CAS No. 2172471-23-5)

{1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride (CAS No. 2172471-23-5) is a highly specialized organic compound with significant applications in the fields of pharmacology, materials science, and advanced chemical synthesis. This compound is characterized by its unique molecular structure, which combines a cyclopentane ring, a phenyl group, and a methanesulfonyl fluoride moiety. The cyclopentane ring serves as a rigid framework, while the phenyl group introduces aromatic stability and potential for further functionalization. The methanesulfonyl fluoride group is known for its reactivity, making this compound a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Recent studies have highlighted the importance of {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride in drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases. The kinase inhibitory activity of derivatives synthesized from this compound has been extensively studied, with promising results in preclinical models. Additionally, its role in the development of neuroprotective agents has been explored, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride involves a multi-step process that combines principles from organic chemistry and catalysis. The starting material is typically a substituted cyclopentane derivative, which undergoes sequential functionalization to introduce the phenyl and methanesulfonyl fluoride groups. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in the synthesis process. For instance, the use of transition metal catalysts has been shown to accelerate key steps such as Suzuki-Miyaura coupling reactions, which are critical for forming the phenyl-cyclopentane bond.

In terms of physical properties, {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various chemical reactions. The compound is also stable under normal storage conditions but should be handled with care due to its reactive nature.

One of the most exciting developments involving this compound is its application in polymer science. Researchers have demonstrated that derivatives of {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride can be used as building blocks for synthesizing high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, electronics, and biomedical devices.

Furthermore, recent studies have explored the use of this compound in green chemistry, particularly in developing environmentally friendly synthetic routes. By incorporating renewable feedstocks and minimizing waste generation during its synthesis, this compound aligns with global efforts to promote sustainable chemical practices.

In conclusion, {1-amino(phenyl)methylcyclopentyl}methanesulfonyl fluoride (CAS No. 2172471-23-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations across various fields.

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